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Compound of Interest

Compound Name: 4-Methoxy-2-nitroaniline

Cat. No.: B140478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 4-
Methoxy-2-nitroaniline (CAS No. 96-96-8). Adherence to these procedures is critical for

ensuring personnel safety and regulatory compliance in a laboratory setting.

Hazard Identification and Personal Protective Equipment
(PPE)
4-Methoxy-2-nitroaniline is a hazardous substance that is fatal if swallowed, inhaled, or in

contact with skin.[1][2][3] It may also cause damage to organs, specifically the blood and liver,

through prolonged or repeated exposure.[1] Appropriate PPE is mandatory to minimize

exposure.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Purpose

Eye and Face Protection

Chemical safety goggles or

glasses with side shields

compliant with OSHA's 29

CFR 1910.133 or European

Standard EN166.[1][4]

To prevent eye contact with

dust or splashes.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene) tested

to EN 374 standard.[5][6]

To prevent skin contact and

absorption.

Body Protection
Appropriate protective clothing

to prevent skin exposure.[4][7]
To prevent skin contact.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.[1][4]

To prevent inhalation of dust.

Safe Handling and Storage
Proper handling and storage are crucial to prevent accidental exposure and maintain the

chemical's integrity.

Operational Plan for Handling:

Ventilation: Always handle 4-Methoxy-2-nitroaniline in a well-ventilated area or within a

certified chemical fume hood.[4][7]

Avoid Dust Formation: Minimize the generation and accumulation of dust.[4]

Direct Contact: Avoid direct contact with skin, eyes, and clothing.[4][8]

Hygiene: Wash hands thoroughly with soap and water after handling.[4] Do not eat, drink, or

smoke in areas where the chemical is handled or stored.[1][9]

Contaminated Clothing: Remove and wash contaminated clothing before reuse.[1][4]

Storage Plan:
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Store in a cool, dry, and well-ventilated area away from incompatible substances like acids

and strong oxidizing agents.[1][4]

Keep the container tightly closed and stored in a locked-up area.[1][4]

First Aid and Emergency Procedures
Immediate medical attention is required for any exposure.

Table 2: First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Remove the victim to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[1][4]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing. Seek immediate medical

attention.[1][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Seek immediate medical attention.[1][4]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1][4]

Spill Response: In case of a spill, evacuate the area. Wearing full PPE, including respiratory

protection, sweep up the solid material and place it into a suitable, labeled container for

disposal.[1][9] Avoid generating dust.

Disposal Plan
Dispose of 4-Methoxy-2-nitroaniline and its containers in accordance with local, regional, and

national hazardous waste regulations.[1][9] Chemical waste generators are responsible for

determining if a discarded chemical is classified as hazardous waste.[1] Do not allow the

substance to enter drains or surface water.[1]
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Visualized Workflow for Safe Handling and Disposal
The following diagram outlines the procedural steps for the safe handling and disposal of 4-
Methoxy-2-nitroaniline.
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Workflow for Safe Handling and Disposal of 4-Methoxy-2-nitroaniline
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Caption: Workflow for Safe Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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